3,3-Difluoro-1-(vinylsulfonyl)pyrrolidine

• Molecular Formula: C6H9F2NO2S
• Molecular Weight: 197.21 g/mol
• IUPAC Name: 1-ethenylsulfonyl-3,3-difluoropyrrolidine
• InChI: InChI=1S/C6H9F2NO2S/c1-2-12(10,11)9-4-3-6(7,8)5-9/h2H,1,3-5H2
• InChI Key: FUPYSFKDOCPEAU-UHFFFAOYSA-N
• Canonical SMILES: C=CS(=O)(=O)N1CCC(C1)(F)F

Description

3,3-Difluoro-1-(vinylsulfonyl)pyrrolidine is a useful research compound. Its molecular formula is C6H9F2NO2S and its molecular weight is 197.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3,3-difluoropyrrolidine hydrochloride (0.3 g, 2.1 mmol, Matrix) and DIEA (0.37 mL, 2.1 mmol) in MeCN (5 mL) was stirred at about 50° C. for about 30 min. The reaction was cooled to ambient temperature and concd under reduced pressure. The solid was dissolved in MeCN (2 mL) and a solution of 2-chloroethanesulfonyl chloride (0.22 mL, 2.1 mmol) in Et2O (3 mL) was added at about −78° C. and stirred for about 2 h. To the reaction mixture was added DIEA (0.6 mL, 3.4 mmol) and stirred for about 1 h. The reaction was warmed to ambient temperature and the solvent was removed under reduced pressure. The residue was partitioned between DCM (5 mL) and water (2×2 mL). The combined organic layers were dried over anhydrous MgSO4, filtered and concd under reduced pressure to give crude 3,3-difluoro-1-(vinylsulfonyl)pyrrolidine (0.11 g, 27%) which was used without further purification: LC/MS (Table 1, Method b) Rt=2.04 min; MS m/z: 198 (M+H)+.